Harzianopyridone

Specification

• Description: Harzianopyridone is an atpenin-like inhibitor of mammalian and nematode mitochondrial complex II (succinate:ubiquinone oxidoreductase; SQR) with IC50 values of 0.017, 0.2, and 2 μM for bovine, rat, and nematode complex II, respectively. It also inhibits nematode quinol-fumarate reductase (QFR; IC50 = 0.36 μM). Harzianopyridone is selective for complex II over complexes I and III in rats and cattle and complex I in nematodes (IC50s >100 μM). It has antibacterial and antifungal activity (EC50s = 35.9, 42.2, 60.4, and 50.2 μg/ml against R. solani, S. rolfsii, M. phaseolina, and F. oxysporum, respectively).; Harzianopyridone is a natural inhibitor of mitochondrial complex II (succinate:ubiquinone oxidoreductase). It also inhibits the NADH-fumarate reductase activity of fungal mitochondria and the quinol-fumarate reductase activity of anaerobic parasite mitochondria. Harzianopyridone has potent antibiotic activities and its synthesis by the fungus Trichoderma is stimulated by co-culture with viable or nonviable pathogens.
• CAS No.: 137813-88-8
• Molecular Formula: C14H19NO5
• Molecular Weight: 281.30 g/mol
• IUPAC Name: 4-hydroxy-5,6-dimethoxy-3-[(E,2S)-2-methylhex-4-enoyl]-1H-pyridin-2-one
• Standard InChI: InChI=1S/C14H19NO5/c1-5-6-7-8(2)10(16)9-11(17)12(19-3)14(20-4)15-13(9)18/h5-6,8H,7H2,1-4H3,(H2,15,17,18)/b6-5+/t8-/m0/s1
• Standard InChI Key: FPYAYFJAGDIMEX-GJIOHYHPSA-N
• Isomeric SMILES: C/C=C/C[C@H](C)C(=O)C1=C(C(=C(NC1=O)OC)OC)O
• SMILES: CC=CCC(C)C(=O)C1=C(C(=C(NC1=O)OC)OC)O
• Canonical SMILES: CC=CCC(C)C(=O)C1=C(C(=C(NC1=O)OC)OC)O
• Appearance: Assay:≥95%A solid